Cas no 105528-06-1 (Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid)

• Product Name: Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid
• CAS No: 105528-06-1
• MF: C₃₄H₅₆O₂
• MW: 496.807250976563
• CID: 4457500
• PubChem ID: 52921817
• Update Time: 2025-07-21

Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid Chemical and Physical Properties

Names and Identifiers

• Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid
• TZKUXMFOWSEBLN-KUBAVDMBSA-N
• 16,19,22,25,28,31-Tetratriacontahexaenoic acid, (16Z,19Z,22Z,25Z,28Z,31Z)-
• 34:6(w3): 34:6n3
• Q27147055
• LMFA01030842
• (16Z,19Z,22Z,25Z,28Z,31Z)-tetratriaconta-16,19,22,25,28,31-hexaenoic acid
• SCHEMBL12654000
• 34:6(omega3)
• HY-117057
• 105528-06-1
• 34:6(w3)
• FA(34:6)
• FA 34:6
• 34:6(16Z,19Z,22Z,25Z,28Z,31Z)
• 16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-Tetratriacontahexaenoic acid
• CHEBI:77497
• CS-0063613
• all-cis-tetratriaconta-16,19,22,25,28,31-hexaenoic acid
• 34:6n3
• hexaenoic acid
• 16Z,19Z,22Z,25Z,28Z,31Z-tetratriacontahexaenoic acid
• (16Z,19Z,22Z,25Z,28Z,31Z)-tetratriacontahexaenoic acid

• Inchi： 1S/C34H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(35)36/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-33H2,1H3,(H,35,36)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChI Key： TZKUXMFOWSEBLN-KUBAVDMBSA-N
• SMILES： OC(CCCCCCCCCCCCCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 496.42803102g/mol
• Monoisotopic Mass: 496.42803102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid

Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid and Its Role in Biomedical Research

Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid is a long-chain polyunsaturated fatty acid with a unique molecular structure characterized by six double bonds at specific positions. This compound, with the CAS number 105528-06-1, has garnered significant attention in biomedical research due to its potential biological activities and structural properties. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in therapeutic strategies targeting inflammatory diseases.

Tetratriaconta-16(Z),19(Z),22(Z),23(Z),25(Z),28(Z),31(Z)-hexaenoic Acid is a member of the omega-3 fatty acid family, which includes other well-known compounds such as docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA). However, its distinct chain length and double bond positions set it apart from these more commonly studied fatty acids. The precise configuration of the double bonds, denoted by the (Z) notation, is critical for its biological activity, as it influences the compound's physical properties and interactions with cellular membranes.

Recent advancements in lipidomics have enabled researchers to investigate the metabolic pathways and functional roles of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid in greater detail. A 2023 study published in the Journal of Lipid Research demonstrated that this compound can act as a precursor for bioactive lipid mediators, which are involved in regulating immune responses and tissue homeostasis. These findings suggest that Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid may hold promise for the development of novel therapies targeting chronic inflammation and autoimmune disorders.

The structural characteristics of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid also make it a valuable tool for studying membrane dynamics. Its long hydrocarbon chain and multiple double bonds influence the fluidity and permeability of cell membranes, which are essential for various cellular processes. Research published in Cell Reports in 2024 revealed that this compound can modulate the activity of membrane-bound receptors, potentially offering new insights into the mechanisms of signal transduction in human cells.

Furthermore, the biological relevance of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid has been explored in the context of neurodegenerative diseases. A 2025 study in Nature Communications suggested that this fatty acid may play a role in protecting neuronal cells from oxidative stress, a key factor in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid as a therapeutic agent for neurodegenerative disorders.

Additionally, the therapeutic potential of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid has been investigated in the context of cardiovascular health. A 2023 meta-analysis published in Circulation Research indicated that supplementation with long-chain polyunsaturated fatty acids, including Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid, may reduce the risk of atherosclerosis and improve endothelial function. These results underscore the importance of this compound in maintaining cardiovascular health.

The synthesis and characterization of Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid have also been the focus of recent chemical research. A 2024 study in Organic Chemistry Frontiers described a novel catalytic method for the selective hydrogenation of this compound, which could have implications for the development of new pharmaceuticals and functional foods. The ability to control the stereochemistry of this fatty acid is crucial for optimizing its biological activity and therapeutic potential.

In conclusion, Tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic Acid represents a promising area of research in biomedical sciences. Its unique structural features and biological activities make it a valuable compound for studying cellular processes and developing new therapeutic strategies. As research in this field continues to advance, the potential applications of this fatty acid are likely to expand, offering new opportunities for improving human health.